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Compound of Interest

Compound Name: 1-Chloro-1,1-difluoro-2-iodoethane

Cat. No.: B3052836

Initial investigations into the chemical compound designated by CAS (Chemical Abstracts
Service) number 421-12-5 have yielded no definitive identification in publicly accessible
chemical databases and scientific literature. This suggests that the provided CAS number may
be inaccurate, discontinued, or not assigned to a publicly documented substance.

Researchers, scientists, and drug development professionals are advised to verify the CAS
number for accuracy. Discrepancies in notation, such as misplaced hyphens or transcription
errors, can lead to incorrect database queries.

General Properties and Identification

A comprehensive search for "CAS 421-12-5" did not return a specific chemical entity. For
researchers who have encountered this number, it is recommended to cross-reference the
original source of the information. If the number is confirmed to be correct, it may pertain to a
proprietary compound, a substance that has not been registered in public databases, or a

simple typographical error.

For illustrative purposes, this guide will outline the types of information and data presentation
that would be included for a valid chemical compound, which can be used as a template once
the correct CAS number is identified.

Physicochemical Properties
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Quantitative data on the physicochemical properties of a compound are crucial for its
application in research and development. This information is typically presented in a structured
table for clarity and ease of comparison.

Table 1: Physicochemical Properties

Property Value Units Conditions

Molecular Formula

Molecular Weight - g/mol

Melting Point - °C

Boiling Point - °C At specified pressure

Density ) - At specified
temperature

Solubility - mg/mL In various solvents

pKa

LogP

Spectroscopic Data

Spectroscopic data are essential for the structural elucidation and identification of a chemical
compound. Key analytical techniques include Nuclear Magnetic Resonance (NMR)
spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.

Table 2: Spectroscopic Data Summary
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Technique Key Peaks / Signals Solvent /| Conditions
IH NMR

13C NMR

Mass Spectrometry (MS) - lonization method

Sample preparation (e.g., KBr
Infrared (IR) Spectroscopy oellet, thin film)

Experimental Protocols

Detailed methodologies are critical for the reproducibility of scientific findings. This section
would typically provide step-by-step protocols for key experiments.

General Synthesis Protocol

A generalized workflow for the synthesis of a target compound is often presented to provide a
high-level overview of the process.
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Caption: General workflow for chemical synthesis.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

A standard protocol for analyzing the purity of a compound via HPLC would be detailed as
follows.

e Instrument: HPLC system with a UV detector.

e Column: e.g., C18 reverse-phase column (dimensions and particle size specified).
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o Mobile Phase: A gradient of two or more solvents (e.g., water with 0.1% trifluoroacetic acid
and acetonitrile).

e Flow Rate: Typically 1.0 mL/min.

e Injection Volume: 10 pL.

» Detection Wavelength: Based on the UV absorbance maximum of the compound.
o Data Analysis: Integration of peak areas to determine purity.

Hazard and Safety Information

Understanding the potential hazards of a chemical is paramount for safe handling in a
laboratory setting. This information is derived from toxicological studies and material safety
data sheets (MSDS).

Table 3: Hazard and Safety Summary

Hazard GHS . Hazard Precautionary
. Signal Word

Category Pictogram Statement(s) Statement(s)

Acute Toxicity

(Oral)

Skin

Corrosion/Irritatio - - - -

n

Serious Eye

Damage/Irritation

Carcinogenicity - - - -

Biological Activity and Signaling Pathways

For compounds with applications in drug development, understanding their biological activity
and the signaling pathways they modulate is essential.
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Example Signhaling Pathway: Kinase Inhibition

If a compound were found to be a kinase inhibitor, its mechanism of action could be depicted in
a signaling pathway diagram.
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Caption: Example of a kinase inhibition pathway.

Conclusion and Recommendations

Given the absence of information for CAS number 421-12-5, it is imperative for researchers to:
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» Verify the CAS Number: Double-check the number against the original source
documentation.

e Consult Chemical Databases: Perform searches in comprehensive databases such as the
CAS Registry, PubChem, and SciFinder.

o Contact the Source: If the number originates from a supplier or collaborator, request further
clarification and documentation.

This guide serves as a template for the in-depth technical information that should be compiled
for a valid chemical compound. The structured presentation of data and visual representation of
workflows and pathways are intended to facilitate understanding and application in a research
and development context.

 To cite this document: BenchChem. [An In-depth Technical Guide to CAS Number 421-12-5].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3052836#cas-number-421-12-5-properties-and-
hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3052836#cas-number-421-12-5-properties-and-hazards
https://www.benchchem.com/product/b3052836#cas-number-421-12-5-properties-and-hazards
https://www.benchchem.com/product/b3052836#cas-number-421-12-5-properties-and-hazards
https://www.benchchem.com/product/b3052836#cas-number-421-12-5-properties-and-hazards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3052836?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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